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Stigmasta-4,22-diene-33,63-diol: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stigmasta-4,22-diene-3[3,6[3-diol is a naturally occurring phytosterol belonging to the
stigmastane class of steroids. While research on this specific compound is limited, its structural
similarity to other bioactive steroids, such as stigmasterol and its derivatives, suggests potential
pharmacological activities. This technical guide provides a comprehensive overview of the
known chemical properties and structure of Stigmasta-4,22-diene-3[3,6[3-diol. Due to the
scarcity of direct experimental data, this guide also extrapolates potential synthetic routes and
biological activities based on closely related compounds, providing a valuable resource for
researchers interested in the further investigation and development of this and similar
molecules.

Chemical Properties and Structure

Stigmasta-4,22-diene-3[3,6(3-diol is a C29 steroid characterized by a tetracyclic
cyclopenta[a]phenanthrene core structure, two hydroxyl groups at the 33 and 63 positions, and
a double bond between carbons 4 and 5, and carbons 22 and 23 of the side chain.
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Chemical Structure

The chemical structure of Stigmasta-4,22-diene-3[3,63-diol is illustrated below:

(Image of the chemical structure of Stigmasta-4,22-diene-3beta,6beta-diol should be inserted

here if possible. As a text-based Al, | will provide the IUPAC name and other identifiers.)

IUPAC Name: (3S,6R,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-
yl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-

3,6-diol[1]

Physicochemical Properties

A summary of the key physicochemical properties of Stigmasta-4,22-diene-3[3,6(3-diol is

presented in Table 1. These properties are sourced from publicly available chemical databases

and commercial supplier information.

Property Value Source
Molecular Formula C29H4s02 [2][3]
Molecular Weight 428.7 g/mol [2]

CAS Number 167958-89-6 [31[4]
Appearance Powder [1]

Chloroform, Dichloromethane,

Solubility [5]
Ethyl Acetate, DMSO, Acetone

Density 1.0+0.1 g/cm3 [3]

Boiling Point 535.7+38.0 °C at 760 mmHg [3]

Flash Point 219.7+21.4 °C [3]
YLQCVNVIULEHRQ-

InChlKey [2]
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Spectroscopic Data
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The structural elucidation of Stigmasta-4,22-diene-3[3,6[3-diol is supported by spectroscopic
data, particularly 33C NMR.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy: The 13C NMR spectral data for
Stigmasta-4,22-diene-3[3,6(3-diol has been reported and is available in public spectral
databases.[2][6] A literature reference for the data is O.M.T.CENTURION, L.R.GALAGOVSKY,
E.G.GROS, STEROIDS, 60, 434 (1995).[2]

Experimental Protocols

Direct experimental protocols for the synthesis and biological evaluation of Stigmasta-4,22-
diene-3[3,6(3-diol are not readily available in the published literature. However, based on the
synthesis of structurally similar stigmastane diols from stigmasterol, a plausible synthetic route
and relevant experimental procedures can be inferred.

Proposed Synthesis from Stigmasterol

A potential synthetic pathway to obtain Stigmasta-4,22-diene-3[3,6[3-diol from the readily
available starting material, stigmasterol, is outlined below. This proposed synthesis involves an
allylic oxidation to introduce the C-4 double bond and the C-3 and C-6 hydroxyl groups.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://dev.spectrabase.com/spectrum/GydUuXxZwvV
https://dev.spectrabase.com/compound/J0o4eP6I7XY
https://dev.spectrabase.com/spectrum/GydUuXxZwvV
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetylation Allylic Oxidation Reduction

i i idi CrO NaBH.
Acetic Anhydride, Pyridine Stigmasta-5,22-dien-3p-ol acetate l#ﬁ Stigmasta-4,22-diene-3,6-dione ( 1) Stigmasta-4,22-diene-3,6B-diol
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Crystallization

Isolated Stigmasta-4,22-diene-33,63-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b595805#stigmasta-4-22-diene-3beta-6beta-diol-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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